Cas no 60058-27-7 (4-Isoquinolinol, 3-(4-methoxyphenyl)-)

• Product Name: 4-Isoquinolinol, 3-(4-methoxyphenyl)-
• CAS No: 60058-27-7
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• CID: 1622791
• Update Time: 2024-09-11

4-Isoquinolinol, 3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Isoquinolinol, 3-(4-methoxyphenyl)-

• Inchi： 1S/C16H13NO2/c1-19-13-8-6-11(7-9-13)15-16(18)14-5-3-2-4-12(14)10-17-15/h2-10,18H,1H3
• InChI Key： LOVYNLPIHSPFJN-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)C(O)=C(C2=CC=C(OC)C=C2)N=1

Computed Properties

• Exact Mass: 251.09469

Experimental Properties

• Density: 1.228±0.06 g/cm3(Predicted)
• Melting Point: 201-205 °C
• Boiling Point: 485.5±40.0 °C(Predicted)
• PSA: 42.35
• pka: 4?+-.0.50(Predicted)